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Compound of Interest

Compound Name: Bodilisant

Cat. No.: B15610171

In-depth Technical Guide: Bodilisant

An Overview of the Chemical Structure, Properties, and Methodologies of a Promising
Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bodilisant, identified chemically as 8-[4-(3-Piperidin-1-yl-propoxy)-phenyl]-4,4-difluoro-4-bora-
3a,4a-diaza-s-indacene and registered under ChEMBL ID CHEMBL2323582, is a fluorescent
dye belonging to the boron-dipyrromethene (BODIPY) class of compounds. This technical
guide provides a comprehensive overview of the chemical structure, known properties, and
relevant experimental methodologies associated with Bodilisant and its core structure. Due to
the limited availability of specific experimental data for Bodilisant in publicly accessible
literature, this guide draws upon established knowledge of closely related 8-aryl-BODIPY
derivatives to present a predictive and informative resource for researchers. The
methodologies and data presented herein are based on established protocols for the synthesis,
characterization, and application of this class of fluorophores.

Chemical Structure and Properties

Bodilisant is characterized by a central BODIPY core, which is a highly fluorescent and
photostable scaffold. The key feature of Bodilisant is the 8-phenyl substituent, which is further
functionalized with a 3-(piperidin-1-yl)propoxy chain. This side chain can influence the dye's
solubility and potential biological interactions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15610171?utm_src=pdf-interest
https://www.benchchem.com/product/b15610171?utm_src=pdf-body
https://www.benchchem.com/product/b15610171?utm_src=pdf-body
https://www.benchchem.com/product/b15610171?utm_src=pdf-body
https://www.benchchem.com/product/b15610171?utm_src=pdf-body
https://www.benchchem.com/product/b15610171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The general class of 8-substituted BODIPY dyes are recognized as intensive fluorescent
molecular rotors.[1] The photophysical properties of these dyes, including their fluorescence
intensity, can be significantly influenced by the viscosity of the surrounding solvent.[1] Minor
alterations to the substituent at the 8-position generally do not have a major impact on the
spectral properties.[1]

Physicochemical Properties

While specific, experimentally determined physicochemical data for Bodilisant is not readily
available in the cited literature, the properties of similar 8-aryl-BODIPY compounds can provide
a strong indication of its expected characteristics.

Predicted .
Property L Rationale/Reference
Value/Characteristic

Molecular Formula C27H34BF2N30 Based on chemical structure.

Appearance Likely a colored solid Common for BODIPY dyes.

Soluble in common organic
solvents (e.g.,

dichloromethane, DMSO, .
General solubility of BODIPY
methanol). The

Solubility o dyes and the nature of the side
piperidinylpropoxy group may )
chain.[2]

confer some agqueous
solubility, particularly at acidic
pH.

A characteristic feature of the

Photostability High
BODIPY core.

Spectroscopic Properties

The spectroscopic properties of 8-aryl-BODIPY dyes are well-documented. They typically
exhibit strong absorption and emission in the visible spectrum with narrow bandwidths.
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Expected Range (in
Parameter . Reference
Dichloromethane)

Absorption Maximum (Aabs) ~502 nm [3]
Emission Maximum (Aem) 516 - 528 nm [3]
High (typically > 80,000 General property of BODIPY
Molar Extinction Coefficient (g) oh (typically property
M-1cm™1) dyes.
Fluorescence Quantum Yield High General property of BODIPY
[
(PF) J dyes.

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and
characterization of 8-aryl-BODIPY dyes like Bodilisant. These are based on established
methods in the scientific literature.

Synthesis of 8-Aryl-BODIPY Core

A common method for the synthesis of 8-substituted BODIPY dyes is through a Meerwein
arylation reaction.[2][4]

Materials:

8-methylthio-BODIPY precursor

Aryl diazonium salt corresponding to the desired 8-aryl group

Solvent (e.g., Dichloromethane)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)
Procedure:

e Dissolve the 8-methylthio-BODIPY precursor in the chosen solvent under an inert
atmosphere.
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Add the aryl diazonium salt to the solution. The reaction can be initiated by photo-catalysis.

[21[4]
Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction and purify the crude product using column
chromatography on silica gel.

Characterize the final product using techniques such as *H NMR, 3C NMR, and mass
spectrometry.

Characterization of Photophysical Properties

Instrumentation:

UV-Vis Spectrophotometer
Fluorometer

Integrating sphere for quantum yield measurements

Procedure:

Prepare dilute solutions of the BODIPY dye in various solvents of interest (e.qg.,
dichloromethane, methanol, DMSO).

Absorption Spectroscopy: Record the absorption spectrum of each solution to determine the
absorption maximum (Aabs) and the molar extinction coefficient (g) using the Beer-Lambert
law.

Fluorescence Spectroscopy: Excite the sample at its absorption maximum and record the
emission spectrum to determine the emission maximum (Aem).

Quantum Yield Determination: Measure the fluorescence quantum yield relative to a well-
characterized standard (e.g., 9,10-diphenylethynylanthracene in cyclohexane, ® = 1.00).[3]

Potential Applications and Signaling Pathways
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The functionalization of the 8-phenyl ring of Bodilisant with a piperidinylpropoxy group
suggests its potential use as a fluorescent probe in biological systems. The nitrogen atom in
the piperidine ring can be protonated, making the dye's properties potentially sensitive to pH.
Furthermore, this moiety could be involved in specific interactions with biological targets.

While a specific signaling pathway involving Bodilisant has not been elucidated, its structural
features suggest several potential applications where it could be used to probe cellular
processes. For example, it could be used in:

o Fluorescence Microscopy: To visualize specific cellular compartments or molecules,
depending on its localization properties.

o Flow Cytometry: As a fluorescent label for cells.

o High-Throughput Screening: To identify molecules that interact with a target that Bodilisant
is designed to bind to.

Visualizations
Chemical Structure of Bodilisant

BODIPY Core

Propoxy-Piperidine Chain

CHz

CHz

CHz

Click to download full resolution via product page

Caption: Chemical structure of Bodilisant.

Generalized Experimental Workflow for BODIPY Dye
Characterization
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Caption: Experimental workflow for BODIPY dye synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bodilisant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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